10.1039/B403509G | The dissolution of carbon nanotubes in aniline, revisited†

The dissolution of carbon nanotubes in aniline, revisited†

Journal of Materials Chemistry Pub Date: 2004-08-06 DOI: 10.1039/B403509G

Abstract

Thorough examination of a previous report on the high solubility of carbon nanotubes in refluxing aniline reveals that the reported optical properties of the “nanotube” solution are due to aniline decomposition products, rather than functionalized nanotubes. No appreciable dissolution of single-wall carbon nanotubes can be achieved by this method, although some solubilization of multiwall nanotubes has been confirmed by SEM and TEM analyses.

The dissolution of carbon nanotubes in aniline, revisited†

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